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Compound of Interest

Compound Name: NF110

Cat. No.: B12419100

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of NF110, a potent P2X3
receptor antagonist, against two industry-standard inhibitors: Gefapixant and A-317491. The
data presented is intended to aid researchers and drug development professionals in
evaluating NF110 for their specific applications.

Executive Summary

The purinergic P2X3 receptor, a key player in nociceptive signaling pathways, has emerged as
a significant target for the development of novel analgesics and treatments for chronic cough.
[1][2] This guide benchmarks the performance of NF110 against Gefapixant, a clinical-stage
antagonist, and A-317491, a widely used preclinical tool compound. The comparative data
demonstrates NF110's potent and selective inhibition of the P2X3 receptor, highlighting its
potential as a valuable research tool and therapeutic candidate.

Performance Comparison of P2X3 Receptor
Inhibitors

The following tables summarize the inhibitory potency and selectivity of NF110, Gefapixant,
and A-317491 against various P2X receptor subtypes. This quantitative data allows for a direct
comparison of their performance characteristics.
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Table 1: Inhibitory Potency (Ki in nM) Against Human P2X3 and P2X2/3 Receptors

Inhibitor hP2X3 Ki (nM) hP2X2/3 Ki (nM) Data Source(s)
NF110 36 [3]

Gefapixant ~30 (IC50) 100-250 (IC50) [4]

A-317491 22 9 [5][6]

Table 2: Inhibitory Potency (IC50 in nM) in Functional Assays

Data
Inhibitor Assay Type Target IC50 (nM) Species
Source(s)
Electrophysio
NF110 P2X3 527 Rat [3]
logy
Gefapixant Patch Clamp hP2X3 153 Human [718]
Gefapixant Patch Clamp hP2X2/3 220 Human [71[8]
A-317491 Calcium Flux hP2X3 >10,000 Human [519]
Electrophysio
A-317491 hP2X3 97 Human [9]
logy
Electrophysio
A-317491 | hP2X2/3 169 Human [9]
ogy

Table 3: Selectivity Profile Against Other P2X Receptors (IC50 > 10 uM)

P2X Receptors with Low

Inhibitor Activity (IC50 > 10 M) Data Source(s)
NF110 P2Y receptors [3]

Gefapixant P2X2 [8]

A-317491 Other P2 receptors [519]
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Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying mechanisms and experimental setups, the
following diagrams illustrate the P2X3 receptor signaling pathway and the workflows for key

experimental assays.
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Figure 1. P2X3 receptor signaling pathway and point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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